3-(2-chlorobenzyl)-4-oxo-N-(5-propyl-1,3,4-thiadiazol-2-yl)-3,4-dihydrophthalazine-1-carboxamide

• Molecular Formula: C21H18ClN5O2S
• Molecular Weight: 439.9 g/mol
• IUPAC Name: 3-[(2-chlorophenyl)methyl]-4-oxo-N-(5-propyl-1,3,4-thiadiazol-2-yl)phthalazine-1-carboxamide
• InChI: InChI=1S/C21H18ClN5O2S/c1-2-7-17-24-25-21(30-17)23-19(28)18-14-9-4-5-10-15(14)20(29)27(26-18)12-13-8-3-6-11-16(13)22/h3-6,8-11H,2,7,12H2,1H3,(H,23,25,28)
• InChI Key: LRMMYKXREAWHEG-UHFFFAOYSA-N
• SMILES: CCCC1=NN=C(S1)NC(=O)C2=NN(C(=O)C3=CC=CC=C32)CC4=CC=CC=C4Cl

Description

3-(2-chlorobenzyl)-4-oxo-N-(5-propyl-1,3,4-thiadiazol-2-yl)-3,4-dihydrophthalazine-1-carboxamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the phthalazine family and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-(2-chlorobenzyl)-4-oxo-N-(5-propyl-1,3,4-thiadiazol-2-yl)-3,4-dihydrophthalazine-1-carboxamide is not yet fully understood. However, it is believed that this compound exerts its effects by modulating the activity of certain enzymes and neurotransmitters in the body.
Biochemical and Physiological Effects:
3-(2-chlorobenzyl)-4-oxo-N-(5-propyl-1,3,4-thiadiazol-2-yl)-3,4-dihydrophthalazine-1-carboxamide has been found to exhibit a range of biochemical and physiological effects. This compound has been found to inhibit the growth of cancer cells, modulate the activity of certain neurotransmitters, and exhibit anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2-chlorobenzyl)-4-oxo-N-(5-propyl-1,3,4-thiadiazol-2-yl)-3,4-dihydrophthalazine-1-carboxamide in lab experiments is its potential use as an anticancer agent. Additionally, this compound has been found to modulate the activity of certain neurotransmitters, which could make it useful in the study of neurological disorders. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which could limit its use in certain applications.

Future Directions

There are several future directions for the study of 3-(2-chlorobenzyl)-4-oxo-N-(5-propyl-1,3,4-thiadiazol-2-yl)-3,4-dihydrophthalazine-1-carboxamide. One potential direction is the further study of its potential use as an anticancer agent. Additionally, further study is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of neurological disorders. Finally, the potential toxicity of this compound should be further studied to determine its safety in various applications.

Synthesis Methods

The synthesis of 3-(2-chlorobenzyl)-4-oxo-N-(5-propyl-1,3,4-thiadiazol-2-yl)-3,4-dihydrophthalazine-1-carboxamide involves the reaction of 2-chlorobenzaldehyde with 2-aminobenzoic acid to obtain 2-(2-chlorobenzylidene)benzoic acid. This intermediate is then reacted with propyl isothiocyanate to obtain 2-(2-chlorobenzylidene)-N-propylisothiocyanatobenzoic acid. The final compound is obtained by reacting this intermediate with hydrazine hydrate and 2-chloroacetyl chloride.

Scientific Research Applications

3-(2-chlorobenzyl)-4-oxo-N-(5-propyl-1,3,4-thiadiazol-2-yl)-3,4-dihydrophthalazine-1-carboxamide has been found to exhibit a range of potential applications in scientific research. This compound has been studied for its potential use as an anticancer agent, as it has been found to inhibit the growth of cancer cells. Additionally, this compound has been studied for its potential use in the treatment of neurological disorders, as it has been found to modulate the activity of certain neurotransmitters.